Cas no 897758-48-4 (4-6-(4-benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine)

• Product Name: 4-6-(4-benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine
• CAS No: 897758-48-4
• MF: C₂₁H₂₇N₇O
• MW: 393.485383272171
• CID: 5513129
• Update Time: 2025-06-26

4-6-(4-benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperazin-1-yl)-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 4-6-(4-benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine

• Inchi： 1S/C21H27N7O/c1-25-19-18(15-22-25)20(27-11-13-29-14-12-27)24-21(23-19)28-9-7-26(8-10-28)16-17-5-3-2-4-6-17/h2-6,15H,7-14,16H2,1H3
• InChI Key： AJVJIYAVFLJQMO-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=CC=C3)CC2)=NC(N2CCOCC2)=C2C=NN(C)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-6-(4-benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine

Introduction to 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine (CAS No. 897758-48-4)

4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine (CAS No. 897758-48-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine is characterized by a central pyrazolopyrimidine core linked to a morpholine ring and a benzylpiperazine moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine has also shown promising antiviral activity. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and hepatitis C. The mechanism of action involves interference with viral RNA synthesis, thereby preventing the virus from replicating and spreading within host cells.

The anticancer potential of 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylmorpholine has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 4-6-(4-Benzylpiperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-y-lmorpholine has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it exhibits low toxicity and minimal side effects in animal models, further supporting its potential for therapeutic use.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 4-6-(4-Benzylpiperazin-1-y-l)-1-methyl-H-pyrazolo[3,4-d]pyrimidin-y-lmorpholine. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing positive outcomes.

In conclusion, 4-6-(4-Benzylpiperazin-y-l)-methyl-H-pyrazolo[3,y-l]pyrimidiny-lmorpholine (CAS No. 897758-y-l) represents a significant advancement in the field of medicinal chemistry. Its multifaceted biological activities make it a valuable candidate for the development of new therapies targeting inflammatory diseases, viral infections, and cancer. Continued research and clinical evaluation will likely uncover additional applications and refine its therapeutic potential.